![molecular formula C7H14ClN B1379480 2-Azaspiro[3.4]octane hydrochloride CAS No. 1414885-15-6](/img/structure/B1379480.png)
2-Azaspiro[3.4]octane hydrochloride
Overview
Description
2-Azaspiro[3.4]octane hydrochloride is a chemical compound with the CAS Number: 1414885-15-6 . It has a molecular weight of 147.65 .
Synthesis Analysis
The synthesis of 2-Azaspiro[3.4]octane involves an annulation strategy . Three successful routes for the synthesis were developed . One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring . All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound .Molecular Structure Analysis
The Inchi Code for 2-Azaspiro[3.4]octane hydrochloride is 1S/C7H13N.ClH/c1-2-4-7(3-1)5-8-6-7;/h8H,1-6H2;1H .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-Azaspiro[3.4]octane include annulation of the cyclopentane ring and the four-membered ring .Physical And Chemical Properties Analysis
2-Azaspiro[3.4]octane hydrochloride is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis of Azaspirocycles
2-Azaspiro[3.4]octane hydrochloride is a key intermediate in the synthesis of azaspirocycles. These compounds are of interest due to their presence in a variety of natural products and pharmaceuticals. The facile synthesis of 2-azaspiro[3.4]octane involves annulation strategies that are crucial for constructing the spirocyclic framework, which is a common structural motif in bioactive molecules .
Development of EGFR Inhibitors
This compound plays a role in the development of epidermal growth factor receptor (EGFR) inhibitors. EGFR is implicated in various types of cancer, and inhibitors targeting this receptor can be effective in cancer therapy. 2-Azaspiro[3.4]octane hydrochloride is used in preparing azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives, which show promising EGFR inhibitory activities .
Organic Synthesis Methodology
Researchers utilize 2-Azaspiro[3.4]octane hydrochloride in organic synthesis methodologies. Its unique structure allows for the exploration of novel synthetic routes and the development of new chemical transformations. This has implications for the synthesis of complex organic molecules .
Safety and Hazards
properties
IUPAC Name |
2-azaspiro[3.4]octane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N.ClH/c1-2-4-7(3-1)5-8-6-7;/h8H,1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGTKRTFHRJSJLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1414885-15-6 |
Source
|
| Record name | 2-azaspiro[3.4]octane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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